2'-Trifluoromethylbenzanilide

• CAS No.: 2946-71-6
• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol
• IUPAC Name: N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H10F3NO/c15-14(16,17)11-8-4-5-9-12(11)18-13(19)10-6-2-1-3-7-10/h1-9H,(H,18,19)
• InChI Key: MDGRCZMZIVXYDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F

Description

2'-Trifluoromethylbenzanilide (CAS: 1939-24-8) is a benzanilide derivative characterized by a trifluoromethyl (-CF₃) group at the ortho position of the aniline ring. Its molecular weight is 177.46 g/mol, as confirmed by multiple sources . The compound is structurally defined by a benzamide backbone, where the benzene ring is substituted with a trifluoromethyl group, enhancing its electronic and steric properties. This modification is critical in agrochemical and pharmaceutical applications, where the -CF₃ group improves metabolic stability and bioavailability .

Comparison with Similar Compounds

Sulfonylurea Herbicides

Compounds such as triflusulfuron methyl ester , ethametsulfuron methyl ester , and metsulfuron methyl ester share structural motifs with 2'-Trifluoromethylbenzanilide, particularly the benzoate core. However, key differences include:

• Substituents : Triflusulfuron methyl ester features a trifluoroethoxy (-OCF₂CF₃) group, while 2'-Trifluoromethylbenzanilide has a -CF₃ group. This difference impacts lipophilicity and target binding in herbicidal activity .

Compound	Molecular Weight (g/mol)	Key Substituents	Primary Use
2'-Trifluoromethylbenzanilide	177.46	-CF₃ (ortho)	Agrochemical intermediate
Triflusulfuron methyl ester	~435.4	-OCF₂CF₃, triazine ring	ALS-inhibiting herbicide

Halogenated Benzimidate Derivatives

Methyl 2-(Trifluoromethyl)benzimidate Hydrochloride (CAS: 2006277-58-1) shares a trifluoromethylbenzene moiety but differs in functional groups:

• Structure : The benzimidate group (-C(=NH)OCH₃) replaces the anilide (-CONH-) linkage, altering reactivity.
• Molecular Weight : 174.98 g/mol, slightly lower than 2'-Trifluoromethylbenzanilide due to the absence of an aniline-derived nitrogen .

Nitro-Substituted Derivatives

4',5-Dinitro-3,3'-(bis)-trifluoromethylbenzanilide (Example 1 in ) introduces nitro (-NO₂) groups and a bis-trifluoromethyl substitution:

• Electronic Effects : Nitro groups enhance electron-withdrawing properties, increasing reactivity in electrophilic substitutions.
• Applications : This derivative demonstrates enhanced efficacy as a coccidiostat in poultry, attributed to improved binding to parasitic targets .

Heterocyclic Analogues

N-[3-(Trifluoromethyl)phenyl]furan-2-carboxamide replaces the benzene ring with a furan, altering polarity and solubility:

Key Research Findings

• Synthetic Routes : 2'-Trifluoromethylbenzanilide derivatives are synthesized via condensation reactions of fluoromethylanilines, as described in mid-20th-century methodologies (e.g., Jones and Ross, J. Am. Chem. Soc. 1947, 1953) .
• Biological Activity : Nitro-substituted variants show superior antiparasitic activity compared to the parent compound, highlighting the role of electron-withdrawing groups in enhancing efficacy .
• Stability : The -CF₃ group in 2'-Trifluoromethylbenzanilide confers resistance to metabolic degradation, a property leveraged in long-acting agrochemicals .